![molecular formula C10H17N3O8 B1665787 Aspergillomarasmine A CAS No. 3484-65-9](/img/structure/B1665787.png)
Aspergillomarasmine A
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Overview
Description
Aspergillomarasmine A (AMA) is an amino acid–derived fungal secondary metabolite . It has garnered attention due to its ability to reverse carbapenem resistance in animal models of infection. Unlike traditional antimicrobial agents, AMA itself is not directly antimicrobial. Instead, it works in combination with β-lactam antibiotics by inhibiting metallo-β-lactamases (MBLs) , a class of enzymes responsible for antibiotic resistance .
Molecular Structure Analysis
AMA possesses a pentadentate ligand with distorted octahedral geometry . Its structure includes aminopolycarboxylic acid moieties, which play a crucial role in its interactions with metal ions. The coordination complex formed by AMA is essential for its inhibitory activity against MBLs .
Scientific Research Applications
Inhibition of Metallo-β-Lactamases
Aspergillomarasmine A (AMA), a natural product from soil fungi, has been identified as a potent inhibitor of various types of metallo-β-lactamases, including New Delhi metallo-β-lactamase-1 (NDM-1). This inhibitory action is significant because these β-lactamases contribute to bacterial resistance against carbapenem antibiotics. Research is ongoing to explore AMA as a potential agent to restore the clinical effectiveness of carbapenems against resistant bacterial pathogens (Potera, 2014).
Broad-Spectrum Antibiotic Resistance Reversal
AMA has demonstrated in vivo efficacy against Enterobacteriaceae, conferring broad β-lactam resistance blaNDM-1. In rodent models, AMA restored the efficacy of the antibiotic meropenem by inhibiting the Zn-containing active site in NDM-1. This finding suggests AMA's potential as a broad-spectrum agent for reversing antibiotic resistance (von Nussbaum & Schiffer, 2014).
Chemoenzymatic Asymmetric Synthesis
The identification of AMA as an inhibitor of metallo-β-lactamases has increased interest in its chemoenzymatic asymmetric synthesis. This process involves the creation of AMA and related aminocarboxylic acids, highlighting the biocatalytic potential for developing potent inhibitors against antibiotic-resistant bacteria (Fu et al., 2018).
Inhibitor of Endothelin-Converting Enzyme
AMA has been identified as a potent inhibitor of endothelin-converting enzyme (ECE) from a study isolating it from Paecilomyces sp. N877. This discovery points towards its potential application in the modulation of ECE activity, contributing to the understanding of endothelin's role in various physiological processes (Arai et al., 1993).
Role in Plant Pathology
AMA has been studied for its role in plant pathology, particularly in the photodegradation of aromatic amino acids in infected plant leaves. Its chelating effect on Fe3+ ions catalyzes the decomposition of phenylalanine, indicating its potential role in the interactions between plants and pathogenic microorganisms (Barbier, 1987).
Mechanism of Action
Properties
3484-65-9 | |
Molecular Formula |
C10H17N3O8 |
Molecular Weight |
307.26 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-2-[[(2S)-2-amino-2-carboxyethyl]amino]-2-carboxyethyl]amino]butanedioic acid |
InChI |
InChI=1S/C10H17N3O8/c11-4(8(16)17)2-12-6(10(20)21)3-13-5(9(18)19)1-7(14)15/h4-6,12-13H,1-3,11H2,(H,14,15)(H,16,17)(H,18,19)(H,20,21)/t4-,5-,6-/m0/s1 |
InChI Key |
XFTWUNOVBCHBJR-ZLUOBGJFSA-N |
Isomeric SMILES |
C([C@@H](C(=O)O)NC[C@@H](C(=O)O)NC[C@@H](C(=O)O)N)C(=O)O |
SMILES |
C(C(C(=O)O)NCC(C(=O)O)NCC(C(=O)O)N)C(=O)O |
Canonical SMILES |
C(C(C(=O)O)NCC(C(=O)O)NCC(C(=O)O)N)C(=O)O |
Appearance |
Solid powder |
melting_point |
230-236°C |
physical_description |
Solid |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aspergillomarasmine A; Toxin C (Pyrenophora teres); |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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